1-(3-(Pyrimidin-2-ylamino)azetidin-1-yl)propan-1-one

• IUPAC Name: 1-[3-(pyrimidin-2-ylamino)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C10H14N4O/c1-2-9(15)14-6-8(7-14)13-10-11-4-3-5-12-10/h3-5,8H,2,6-7H2,1H3,(H,11,12,13)
• InChI Key: MWBIMXPGXFITTQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CC(C1)NC2=NC=CC=N2
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol

Description

Molecular Structure Analysis

The molecular structure of “1-(3-(Pyrimidin-2-ylamino)azetidin-1-yl)propan-1-one” is not explicitly provided in the search results. Pyrimidines are six-membered unsaturated ring compounds composed of carbon and nitrogen, and they are found throughout nature in various forms with nitrogen atoms at positions 1 and 3.

Scientific Research Applications

Multi-Targeted Kinase Inhibitors

. Kinase inhibitors are important in the treatment of cancer and other diseases. They work by blocking the action of a certain type of protein called a kinase, which is involved in cell growth and division. .

Apoptosis Inducers

. Apoptosis is a process of programmed cell death that occurs in multicellular organisms. It plays a crucial role in developing and maintaining the health of the body by eliminating old cells, unnecessary cells, and unhealthy cells.

ATP-Competitive Inhibitors

. ATP-competitive inhibitors are a type of enzyme inhibitor that binds to the active, ATP-binding site of an enzyme.

Inhibitors of Protein Kinase B (Akt)

. Akt is a serine/threonine-specific protein kinase that plays a key role in multiple cellular processes such as glucose metabolism, apoptosis, cell proliferation, transcription and cell migration.

Anticancer Therapeutics

. Cancer is a major health concern worldwide, and the development of effective anticancer therapeutics remains a challenge.

Modulators of Biomarkers

. This suggests potential applications in the field of personalized medicine, where treatments are tailored to the individual patient based on their unique genetic and biochemical makeup.